Cas no 171065-84-2 (Bicyclo[2.2.1]heptane-2,5-diamine (9CI))

Bicyclo[2.2.1]heptane-2,5-diamine (9CI) structure

171065-84-2 structure

Product Name:Bicyclo[2.2.1]heptane-2,5-diamine (9CI)

CAS No:171065-84-2

Molecular Formula:C₇H₁₄N₂

Molecular Weight:126.19946

CID:1023326

PubChem ID:4169642

Bicyclo[2.2.1]heptane-2,5-diamine (9CI) Properties

Names and Identifiers

- Bicyclo[2.2.1]heptane-2,5-diamine (9CI)
- bicyclo[2.2.1]heptane-2,5-diamine
- DB-264517
- SCHEMBL2836928
- AKOS006339873
- EN300-374081
- 171065-84-2
- DTXSID50400218
- Bicyclo[2.2.1]?heptane-?2,?5-?diamine
- InChIKey： KVMMOSKKPJEDNG-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H14N2/c8-6-2-4-1-5(6)3-7(4)9/h4-7H,1-3,8-9H2
- SMILES： C1C2CC(C1CC2N)N

Computed Properties

Exact Mass: 126.11582
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 126.115698455g/mol
Heavy Atom Count: 9
Complexity: 110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Topological Polar Surface Area: 52Å²

Experimental Properties

PSA: 52.04

Bicyclo[2.2.1]heptane-2,5-diamine (9CI) Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-374081-0.05g	bicyclo[2.2.1]heptane-2,5-diamine	171065-84-2	95.0%	0.05g	$707.0	2025-03-18

Bicyclo[2.2.1]heptane-2,5-diamine (9CI) Related Literature

1. Reaction of sodium amalgam with water

Chem. Commun. (London), 1965, 600-601
2. A Nafion/polybenzimidazole composite membrane with consecutive proton-conducting pathways for aqueous redox flow batteries†

Y. H. Wan,J. Sun,Q. P. Jian,X. Z. Fan J. Mater. Chem. A, 2022,10, 13021-13030
3. Inorganic chemistry

J. Chem. Soc., Abstr., 1913,104, ii498-ii515
4. Inside back cover

Lab Chip, 2022,22, 4257-4257
5. Kinetics of contracting geometry-type reactions in the solid state: implications from the thermally induced transformation processes of α-oxalic acid dihydrate†

Satoki Kodani,Nobuyoshi Koga Phys. Chem. Chem. Phys., 2020,22, 19560-19572
6. Investigation on self-absorption reduction in laser-induced breakdown spectroscopy assisted with spatially selective laser-stimulated absorption

Yun Tang,Lianbo Guo,Jiaming Li,Shisong Tang,Zhihao Zhu,Shixiang Ma,Xiangyou Li,Xiaoyan Zeng,Jun Duan,Yongfeng Lu J. Anal. At. Spectrom., 2018,33, 1683-1688
7. PhI(OAc)2-mediated dearomative C–N coupling: facile construction of the spiro[indoline-3,2′-pyrrolidine] skeleton†

Yali Zhou,Dengke Li,Shi Tang,Hongwei Sun,Jinbo Huang,Qiang Zhu Org. Biomol. Chem., 2018,16, 2039-2042
8. Contents

Dalton Trans., 2005, 3123-3130
9. Contents list

Org. Biomol. Chem., 2017,15, 3357-3363
10. Construction of therapeutic glycopeptide hydrogel as a new substitute for antiproliferative drugs to inhibit postoperative scarring formation

Xiao-Ding Xu,Han Cheng,Xin-Hua Wang,Fa-Gang Jiang,Ren-Xi Zhuo,Xian-Zheng Zhang J. Mater. Chem., 2012,22, 18164-18171

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